![molecular formula C19H15NO6 B145383 3-(1,3-Benzodioxol-5-yl)-4,12,14-trioxa-6-azatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),9,11(15)-trien-5-one CAS No. 131589-16-7](/img/structure/B145383.png)
3-(1,3-Benzodioxol-5-yl)-4,12,14-trioxa-6-azatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),9,11(15)-trien-5-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(1,3-Benzodioxol-5-yl)-4,12,14-trioxa-6-azatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),9,11(15)-trien-5-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-(1,3-Benzodioxol-5-yl)-4,12,14-trioxa-6-azatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),9,11(15)-trien-5-one is not fully understood. However, it has been suggested that the compound may inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has biochemical and physiological effects on cancer cells and inflammation. It has been found to inhibit the growth of cancer cells and reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(1,3-Benzodioxol-5-yl)-4,12,14-trioxa-6-azatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),9,11(15)-trien-5-one in lab experiments include its potential as an anti-cancer and anti-inflammatory agent. However, the limitations include the lack of understanding of its mechanism of action and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for the study of 3-(1,3-Benzodioxol-5-yl)-4,12,14-trioxa-6-azatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),9,11(15)-trien-5-one. These include further studies to understand its mechanism of action, studies to determine its safety and efficacy in vivo, and studies to determine its potential as a therapeutic agent for other diseases. Additionally, the compound can be modified to improve its properties and increase its potential as a therapeutic agent.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields of scientific research. It has been studied for its potential as an anti-cancer and anti-inflammatory agent, and further studies are needed to determine its safety and efficacy. The compound has several future directions for study, including understanding its mechanism of action and determining its potential as a therapeutic agent for other diseases.
Synthesis Methods
The synthesis of 3-(1,3-Benzodioxol-5-yl)-4,12,14-trioxa-6-azatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),9,11(15)-trien-5-one involves a multi-step process. The starting material for the synthesis is 1,3-benzodioxole, which is reacted with ethylene oxide and then with sodium hydride to form 3-(1,3-Benzodioxol-5-yl)oxirane. This intermediate is then reacted with 1,4-dioxane and sodium hydride to form this compound.
Scientific Research Applications
The chemical compound 3-(1,3-Benzodioxol-5-yl)-4,12,14-trioxa-6-azatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),9,11(15)-trien-5-one has potential applications in various fields of scientific research. It has been studied for its potential as an anti-cancer agent, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, it has been studied for its potential as an anti-inflammatory agent, as it has been found to reduce inflammation in animal models.
properties
CAS RN |
131589-16-7 |
---|---|
Molecular Formula |
C19H15NO6 |
Molecular Weight |
353.3 g/mol |
IUPAC Name |
3-(1,3-benzodioxol-5-yl)-4,12,14-trioxa-6-azatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),9,11(15)-trien-5-one |
InChI |
InChI=1S/C19H15NO6/c21-19-20-4-3-10-5-15-16(25-9-24-15)7-12(10)17(20)18(26-19)11-1-2-13-14(6-11)23-8-22-13/h1-2,5-7,17-18H,3-4,8-9H2 |
InChI Key |
UYZDPUHWCMJERO-UHFFFAOYSA-N |
SMILES |
C1CN2C(C(OC2=O)C3=CC4=C(C=C3)OCO4)C5=CC6=C(C=C51)OCO6 |
Canonical SMILES |
C1CN2C(C(OC2=O)C3=CC4=C(C=C3)OCO4)C5=CC6=C(C=C51)OCO6 |
synonyms |
3H-[1,3]Dioxolo[4,5-g]oxazolo[4,3-a]isoquinolin-3-one, 1-(1,3-benzodioxol-5-yl)-1,5,6,11b-tetrahydro-, (1S-trans)- (9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.